Cas no 923684-90-6 (N-{2-5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{2-5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923684-90-6
• MF: C₁₉H₂₀FN₃O₃S
• MW: 389.443806648254
• CID: 5842988
• PubChem ID: 18593287
• Update Time: 2025-06-11

N-{2-5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-(2-fluorophenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• F3258-0040
• AKOS024481201
• N-{2-[5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• Z2168542404
• 923684-90-6
• N-[2-[3-(2-fluorophenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{2-5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C19H20FN3O3S/c1-3-19(24)23-18(13-8-4-6-10-15(13)20)12-17(21-23)14-9-5-7-11-16(14)22-27(2,25)26/h4-11,18,22H,3,12H2,1-2H3
• InChI Key： TULUYGQJJPAJNJ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1C1CC(C2C=CC=CC=2F)N(C(CC)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 389.12094084g/mol
• Monoisotopic Mass: 389.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.2Ų

Additional information on N-{2-5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Compound CAS No 923684-90-6: N-{2-[5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

The compound with CAS No 923684-90-6, named N-{2-[5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, is a complex organic molecule with significant potential in the field of chemical research and development. This compound has garnered attention due to its unique structural features and promising applications in various industries.

At its core, this compound consists of a methanesulfonamide group attached to a phenyl ring, which is further substituted by a pyrazole ring. The pyrazole ring itself is modified with a propanoyl group and a fluorophenyl substituent. This intricate structure allows for diverse chemical interactions and reactivity, making it an interesting subject for both academic and industrial studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyrazole ring and incorporate the fluorophenyl substituent, ensuring high purity and yield. These developments have significantly contributed to the scalability of the synthesis process, paving the way for large-scale production.

The methanesulfonamide group in this compound plays a crucial role in modulating its physical and chemical properties. This group is known for its strong electron-withdrawing effect, which enhances the stability of the molecule and influences its reactivity in various chemical reactions. Additionally, the fluorophenyl substituent introduces electronic and steric effects that can be exploited in designing drugs or advanced materials.

One of the most exciting aspects of this compound is its potential application in drug discovery. The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the fluorophenyl group further enhances the pharmacokinetic properties of the molecule, making it a promising candidate for developing new therapeutic agents.

Moreover, this compound has shown remarkable potential in catalysis. The unique combination of functional groups within its structure enables it to act as an efficient catalyst in organic transformations. Recent studies have demonstrated its effectiveness in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

In terms of material science, this compound exhibits interesting physical properties that make it suitable for applications in polymer chemistry and electronics. Its ability to form stable polymers under specific conditions has opened new avenues for developing advanced materials with tailored properties.

The development of this compound has been made possible by cutting-edge research techniques such as computational chemistry and high-throughput screening. These tools have allowed scientists to predict and optimize the structure-property relationships of this molecule, ensuring its suitability for various applications.

In conclusion, N-{2-[5-(2-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No 923684-90